[3-Methyl-1-[(5-methyl-1,3-oxazol-2-yl)methyl]piperidin-3-yl]methanol

• IUPAC Name: [3-methyl-1-[(5-methyl-1,3-oxazol-2-yl)methyl]piperidin-3-yl]methanol
• InChI: InChI=1S/C12H20N2O2/c1-10-6-13-11(16-10)7-14-5-3-4-12(2,8-14)9-15/h6,15H,3-5,7-9H2,1-2H3
• InChI Key: XYHVLRITNXEIPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(O1)CN2CCCC(C2)(C)CO
• Molecular Formula: C12H20N2O2
• Molecular Weight: 224.30 g/mol

Description

[3-Methyl-1-[(5-methyl-1,3-oxazol-2-yl)methyl]piperidin-3-yl]methanol is a compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and environmental science. The compound is synthesized through a specific method that involves several steps, and its mechanism of action is still under investigation.

Mechanism of Action

The mechanism of action of [3-Methyl-1-[(5-methyl-1,3-oxazol-2-yl)methyl]piperidin-3-yl]methanol is still under investigation. However, studies have shown that the compound may exert its effects through the inhibition of specific enzymes or proteins in cancer cells, Alzheimer's disease, pests, or heavy metals. Further research is needed to fully understand the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that [3-Methyl-1-[(5-methyl-1,3-oxazol-2-yl)methyl]piperidin-3-yl]methanol may have various biochemical and physiological effects depending on the application. In cancer cells, the compound has been shown to inhibit cell growth and induce apoptosis. In Alzheimer's disease, the compound has been shown to inhibit the aggregation of amyloid-beta peptides, which are responsible for the formation of plaques in the brain. In pests, the compound has been shown to inhibit growth and reproduction. In water treatment, the compound has been shown to remove heavy metals from water.

Advantages and Limitations for Lab Experiments

One advantage of [3-Methyl-1-[(5-methyl-1,3-oxazol-2-yl)methyl]piperidin-3-yl]methanol in lab experiments is its high purity and yield, which allows for accurate and reproducible results. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to design experiments to fully investigate its potential applications.

Future Directions

There are several future directions for the research of [3-Methyl-1-[(5-methyl-1,3-oxazol-2-yl)methyl]piperidin-3-yl]methanol. One direction is to further investigate its potential use as an anticancer agent and its mechanism of action in cancer cells. Another direction is to investigate its potential use in the treatment of Alzheimer's disease and its mechanism of action in the brain. Additionally, further research is needed to fully understand its potential applications in agriculture and environmental science. Finally, research is needed to optimize the synthesis method to increase the yield and purity of the compound.
In conclusion, [3-Methyl-1-[(5-methyl-1,3-oxazol-2-yl)methyl]piperidin-3-yl]methanol is a compound with potential applications in various fields of scientific research. Its synthesis method has been optimized, and its mechanism of action is still under investigation. Future research is needed to fully understand its potential applications and optimize its synthesis method.

Synthesis Methods

The synthesis of [3-Methyl-1-[(5-methyl-1,3-oxazol-2-yl)methyl]piperidin-3-yl]methanol involves several steps, including the reaction of 2-methyl-2-oxazoline with 3-(bromomethyl)-1-methylpiperidine, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained after purification through column chromatography. This method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

[3-Methyl-1-[(5-methyl-1,3-oxazol-2-yl)methyl]piperidin-3-yl]methanol has shown potential applications in various fields of scientific research. In medicine, the compound has been studied for its potential use as an anticancer agent due to its ability to inhibit the growth of cancer cells. Additionally, it has been investigated for its potential use in the treatment of Alzheimer's disease due to its ability to inhibit the aggregation of amyloid-beta peptides. In agriculture, the compound has been studied for its potential use as a pesticide due to its ability to inhibit the growth of various pests. In environmental science, the compound has been studied for its potential use as a water treatment agent due to its ability to remove heavy metals from water.